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Compound of Interest

Compound Name: TK-112690

Cat. No.: B559693

For researchers, scientists, and drug development professionals, the responsible management
of investigational compounds extends to their final disposition. Proper disposal of TK-112690, a
uridine phosphorylase inhibitor, is a critical component of laboratory safety, environmental
responsibility, and regulatory compliance.[1] Adherence to established guidelines is essential to
mitigate risks to both human health and the ecosystem. This guide provides a comprehensive
overview of the recommended disposal procedures for TK-112690, based on current regulatory
standards and safety data for investigational drugs.

Immediate Safety and Logistical Information

The disposal of any investigational drug, including TK-112690, must be conducted in
accordance with federal, state, and local regulations, such as the Resource Conservation and
Recovery Act (RCRA) in the United States.[2] The Principal Investigator (PI) holds the ultimate
responsibility for the management of the investigational drug, though this duty is often
delegated to the institution's Environmental Health and Safety (EHS) department or a
specialized investigational drug service.[3][4]

The primary step in determining the correct disposal route is to classify the waste. While
specific hazard information for TK-112690 is not readily available in public resources, the
general procedure involves assessing whether the compound is a listed hazardous waste or
exhibits hazardous characteristics (ignitability, corrosivity, reactivity, or toxicity).

Step-by-Step Disposal Protocol
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Consult the Safety Data Sheet (SDS): The manufacturer's SDS for TK-112690 is the most
critical document for specific handling and disposal instructions. It will provide detailed
information on the compound's hazards and recommended disposal methods.

Contact Environmental Health and Safety (EHS): Before initiating any disposal procedures,
contact your institution's EHS office. They will provide guidance on the specific protocols and
regulatory requirements for your location.

Waste Characterization: In consultation with EHS, determine if TK-112690 is considered a
hazardous waste under RCRA or other applicable regulations.[2] This determination will
dictate the disposal pathway.

Segregation and Collection:

o Hazardous Waste: If classified as hazardous, collect waste TK-112690 in a designated,
compatible, and properly labeled hazardous waste container.[5][6] The label should clearly
identify the contents as "Hazardous Waste" and include the chemical name.[6]

o Non-Hazardous Waste: If deemed non-hazardous, it may be permissible to dispose of it in
a red biohazard-chemotoxic container for incineration.[2]

o Contaminated Materials: Any labware, personal protective equipment (PPE), or other
materials contaminated with TK-112690 should be disposed of according to the same
classification as the compound itself.[7][8]

Container Management:
o Ensure waste containers are kept closed except when adding waste.[6]

o Do not mix different types of waste in the same container unless instructed to do so by
EHS.[9]

o Store waste containers in a designated satellite accumulation area.[5]

Disposal and Record Keeping:
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o Arrange for the pickup and disposal of the waste through your institution's approved

hazardous waste vendor.[2]

o Maintain meticulous records of the disposal, including the date, quantity, and method of

disposal. These records should be kept for a minimum of three years.[2]

Data Presentation: Waste Classification and

Disposal Routes

Waste Type Container Disposal Route Key Considerations

] Compatible, labeled Incineration via Must be characterized
Unused/Expired TK-
112690 hazardous waste approved hazardous as hazardous or non-

container

waste vendor

hazardous.

Contaminated
Labware (glass,

plastic)

Puncture-proof
container for sharps;
lined container for

non-sharps

Incineration via
approved hazardous

waste vendor

Segregate from
regular lab trash.[5][7]

Contaminated PPE

(gloves, lab coats)

Lined hazardous

waste container

Incineration via
approved hazardous

waste vendor

Do not dispose of in

regular trash.

Empty Stock
Vials/Containers

Regular trash (if non-
hazardous and label is
defaced)

Landfill or recycling

Must be thoroughly
emptied.[2][5] If
contaminated with
patient information,
handle as confidential

waste.[2]

Experimental Protocols

While specific experimental protocols for the disposal of TK-112690 are not available, the

general protocol for managing investigational drug waste involves the following key steps,

which should be adapted into a site-specific Standard Operating Procedure (SOP):

o Waste Identification and Segregation: Train all laboratory personnel on the procedures for

identifying and segregating TK-112690 waste from other waste streams.
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» Container Labeling: Use standardized labels for all waste containers, clearly indicating the
contents and associated hazards.

e Accumulation and Storage: Define the maximum accumulation time and quantity limits for
TK-112690 waste in the laboratory, in accordance with institutional and regulatory guidelines.

o Spill Management: Develop a spill response plan specific to TK-112690, including the
necessary cleanup materials and personal protective equipment.

o Documentation: Maintain a detailed log of all TK-112690 waste generated and disposed of,
including dates, quantities, and disposal manifests.

Mandatory Visualizations
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Caption: Workflow for the proper disposal of TK-112690.
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This guide provides a framework for the safe and compliant disposal of TK-112690. Always
prioritize the specific guidance provided in the product's Safety Data Sheet and by your
institution's Environmental Health and Safety department. By adhering to these procedures,
you contribute to a safe laboratory environment and the protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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